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Compound of Interest |

Compound Name: Methyl (S)-(+)-mandelate
20698-91-3; 20698-91-3; 4358-87-
CAS No.:
6
Cat. No.: B2448432

Get Quote

\ J

CAS: 21210-43-5 | Formula: CoH100s3 | Physical State: White Crystalline Solid[1]

Executive Summary & Application Context

Methyl (S)-(+)-mandelate is a critical chiral building block used extensively in the synthesis of
pharmaceutical intermediates and fine chemicals.[1] While many Safety Data Sheets (SDS)
classify this specific enantiomer as "Non-Hazardous" under GHS criteria [1, 2], this
classification can lead to complacency.

The Senior Scientist’'s Perspective: Safety in the laboratory is not merely about preventing
acute toxicity; it is about process integrity and chronic exposure control. As an alpha-hydroxy
ester, this compound is susceptible to hydrolysis and can act as a mild irritant to mucous
membranes upon inhalation of dust. Furthermore, the handling of this solid almost always
precedes dissolution in organic solvents (e.g., Methanol, Dichloromethane), which introduces
significant permeation risks.

This guide moves beyond the basic SDS to provide a logistical framework for handling this
compound with the rigor required for high-purity applications.
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Hazard Analysis & Risk Assessment

Before selecting PPE, we must understand the specific vectors of risk associated with CAS
21210-43-5.

Risk Vector Hazard Description Operational Consequence

Mechanical irritation of the

) Fine crystalline dust respiratory tract; potential
Inhalation ] ) o ]
generation during weighing. sensitization over long-term
exposure.
) ) o Potential dermatitis;
Mild skin/eye irritant o )
Contact ) contamination of the chiral
(precautionary). o
sample by skin oils/nucleases.
Hydrolysis sensitive; Moisture from breath/sweat
Reactivity incompatible with strong can degrade enantiomeric
oxidizers. excess (ee) purity.

) ) ) The solvent usually dictates
_ Often dissolved in volatile _
Solvation ) the glove breakthrough time,
organics (MeOH, DCM). ]
not the solid ester.

Personal Protective Equipment (PPE) Matrix

Rationale: The following recommendations constitute a self-validating safety system. If the PPE
fails (e.g., glove tear), the redundancy ensures protection.

A. Respiratory Protection
Requirement: NIOSH N95 (US) or CEN P2 (EU) Particulate Respirator.

o Scientific Rationale: Methyl (S)-(+)-mandelate is a solid with a melting point of 56-58°C [3].
[2] Static electricity during dispensing often aerosolizes fine particles. An N95 mask prevents
inhalation of "nuisance dusts" that can cause physical irritation to alveolar tissue.

» Validation: Perform a positive/negative pressure seal check every time the mask is donned.
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B. Hand Protection (Glove Selection)

Requirement: Nitrile Rubber (Minimum thickness: 0.11 mm / 4 mil).
 Scientific Rationale:
o Solid Phase: Nitrile provides excellent resistance to the solid powder.

o Solution Phase: If dissolving in Methanol, Nitrile is acceptable for splash protection. If
dissolving in Dichloromethane (DCM) or Tetrahydrofuran (THF), you must use Silver
Shield/4H laminates or double-glove (Nitrile over PE laminate) as standard Nitrile
degrades rapidly (<5 mins) in halogenated solvents [4].

 Validation: Inspect gloves for "pinholing” by inflating them with air prior to use. Change
gloves immediately upon solvent splash.[3]

C. Ocular Protection

Requirement: ANSI Z87.1 Chemical Safety Goggles (Indirect Vent).

o Scientific Rationale: Safety glasses with side shields are insufficient for fine powders, which
can bypass side gaps on air currents. Goggles provide a seal against dust entry.

Operational Protocol: The "Clean-Chain" Workflow

This protocol ensures safety while maximizing the chemical stability of the ester.

Step 1: Pre-Operational Checks

e Environment: Ensure the balance is located within a fume hood or a powder containment
enclosure to capture airborne particulates.

» Tools: Use anti-static weighing boats and spatulas. Alpha-hydroxy esters can be sticky; static
exacerbates dispersion.

Step 2: Weighing & Dispensing

e Don N95 respirator and Nitrile gloves.

e Open the container inside the hood.
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 Critical Step: If the compound appears clumped, do not aggressively break it up in the open
vessel. Transfer to a mortar inside the hood if comminution is necessary.

» Reseal the stock container immediately to prevent moisture uptake (hydrolysis risk).

Step 3: Solubilization (The High-Risk Phase)

Most accidents occur here, not due to the ester, but the solvent.
» Add the solvent slowly to the solid.

o Exothermic Check: While dissolution is generally neutral, interactions with specific solvents
can generate mild heat.

» PPE Escalation: If using DCM, layer a polyethylene glove under your nitrile glove.

Step 4: Disposal Logistics

Do not flush down the drain.

e Solid Waste: Place contaminated paper towels/weigh boats in "Hazardous Solid Waste"
(Incineration).

e Liquid Waste: Dissolve excess solid in a combustible solvent (e.g., Acetone/Ethanol) and
dispose of in the "Organic Solvents (Non-Halogenated)" stream, unless a halogenated
solvent was used for the reaction [5].

Visualizing the Safety Workflow

The following diagram illustrates the decision logic for PPE escalation based on the process
stage.

Standard PPE:
Nitrile Gloves + N95

Start: Methyl (S)-(+)-mandelate

Storage (2-8°C) Weighing/Dispensing
(Dust Hazard)
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Figure 1: Operational workflow and PPE escalation logic based on solvent selection.

Self-Validat s

Incident Immediate Action Validation of Safety

Wash with soap and water for o )
) ] Irritation subsides; no redness
Skin Contact 15 min. Do not use alcohol )
) ] persists after 1 hour.
(increases absorption).

_ _ Visual acuity returns to
Flush with eyewash station for

Eye Contact ] baseline; pH of eye surface is
15 min.
neutral.
) ) Dampen a paper towel (to Surface is free of white
Spill (Solid) ) ]
prevent dust) and wipe up. residue.[4]

) Rinse mouth with water. Do not  Contact Poison Control
Ingestion _ » _ _
induce vomiting. immediately.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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